Cas no 1807101-11-6 (Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate)

• Product Name: Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate
• CAS No: 1807101-11-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4977596
• Update Time: 2025-10-28

Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate

• Inchi： 1S/C11H10BrNO3/c1-16-11(15)4-7-3-10(12)9(6-14)2-8(7)5-13/h2-3,14H,4,6H2,1H3
• InChI Key： HZQKNZHRWREMKL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1CO)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate

Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate

Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate, with CAS No: 1807101-11-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester moiety, a bromine atom at the 5-position, a cyano group at the 2-position, and a hydroxymethyl group at the 4-position of a phenyl ring. The combination of these functional groups makes this compound a valuable substrate for various chemical reactions and applications.

The 5-bromo substituent plays a crucial role in modulating the electronic properties of the aromatic ring, making it more electron-deficient and thus more reactive towards electrophilic substitution reactions. This property is particularly useful in synthesizing intermediates for drug discovery and agrochemicals. Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules with anti-inflammatory and anticancer properties.

The cyano group at the 2-position introduces additional electron-withdrawing effects, further enhancing the reactivity of the aromatic ring. This feature is exploited in the synthesis of heterocyclic compounds, which are essential components in modern pharmaceuticals. For instance, researchers have utilized this compound to construct complex ring systems that mimic natural product scaffolds, paving the way for novel therapeutic agents.

The hydroxymethyl group at the 4-position adds hydrophilic character to the molecule, which is advantageous in medicinal chemistry for improving drug solubility and bioavailability. This functional group also serves as a versatile handle for further chemical modifications, such as oxidation to carboxylic acids or reduction to methylene groups, enabling access to a wide array of derivatives with diverse biological activities.

From a synthetic standpoint, Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate is typically prepared via multi-step reactions involving bromination, cyanation, and acetylation steps. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made these transformations more efficient and environmentally friendly.

In terms of applications, this compound has found utility in the development of agrochemicals due to its ability to inhibit key enzymes involved in plant pathogenesis. For example, studies have demonstrated its potential as an antifungal agent targeting crop pathogens such as Fusarium species. Additionally, its role as an intermediate in the synthesis of complex natural product analogs has been well-documented.

Recent research has also explored the use of Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate in click chemistry reactions, where it serves as a building block for constructing macrocyclic structures with potential applications in drug delivery systems. The ability to form stable covalent bonds under mild conditions has made this approach highly attractive for medicinal chemists.

In conclusion, Methyl 5-bromo-2-cyano-4-(hydroxymethyl)phenylacetate (CAS No: 1807101-11-6) stands out as a versatile and valuable compound in contemporary organic synthesis and pharmacology. Its unique combination of functional groups positions it as an essential intermediate for developing bioactive molecules with significant therapeutic potential.